![molecular formula C23H23ClN2O3S2 B296954 N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide](/img/structure/B296954.png)
N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide
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Overview
Description
N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as compound X in scientific literature. This compound has gained attention due to its potential use in the development of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide is not fully understood. However, it has been suggested that it works by inhibiting certain enzymes and signaling pathways that are involved in the growth and survival of cancer cells. It has also been suggested that it works by regulating glucose metabolism and improving insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and regulate glucose metabolism. It has also been found to improve insulin sensitivity and reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide in lab experiments include its potential use in the development of new drugs for the treatment of cancer, diabetes, and other diseases. Its ability to inhibit the growth of cancer cells and regulate glucose metabolism makes it a promising compound for further research. However, the limitations of using this compound in lab experiments include its cost and availability. It is a complex compound that requires a multi-step synthesis process, which can be time-consuming and expensive.
Future Directions
There are several future directions for the use of N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide in scientific research. One direction is the development of new drugs for the treatment of cancer, diabetes, and other diseases. Another direction is the study of its mechanism of action and its effects on various signaling pathways and enzymes. It is also important to study its toxicity and potential side effects in order to ensure its safety for human use. Additionally, further research can be done to optimize the synthesis method and improve the yield and purity of the compound.
Synthesis Methods
The synthesis of N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide involves several steps. The first step is the reaction between 4-methylthiophenol and 4-bromobenzonitrile to form 4-methylthiophenyl-4-cyanobenzene. The second step involves the reaction of 4-methylthiophenyl-4-cyanobenzene with 4-aminobenzenesulfonyl chloride to form 4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}aniline. The third step involves the reaction of 4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}aniline with N-(2-chlorobenzyl)acetamide to form this compound.
Scientific Research Applications
N-(2-chlorobenzyl)-2-(4-methyl{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)acetamide has been used in various scientific research studies. It has shown potential in the development of new drugs for the treatment of cancer, diabetes, and other diseases. It has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to regulate glucose metabolism and improve insulin sensitivity.
Properties
Molecular Formula |
C23H23ClN2O3S2 |
---|---|
Molecular Weight |
475 g/mol |
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-(4-methyl-N-(4-methylsulfanylphenyl)sulfonylanilino)acetamide |
InChI |
InChI=1S/C23H23ClN2O3S2/c1-17-7-9-19(10-8-17)26(31(28,29)21-13-11-20(30-2)12-14-21)16-23(27)25-15-18-5-3-4-6-22(18)24/h3-14H,15-16H2,1-2H3,(H,25,27) |
InChI Key |
SYFDOSXJDZCEPM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)SC |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)SC |
Origin of Product |
United States |
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